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Compound of Interest

Compound Name:
Methyl 2,3-dichloro-4-

methylbenzoate

CAS No.: 149543-63-5

Cat. No.: B3348002

Get Quote

To understand the potential properties of Methyl 2,3-dichloro-4-methylbenzoate, it is crucial

to visualize its structure in relation to analogues for which safety data is available. The location

of the chloro- and methyl- groups on the benzene ring influences the electronic and steric

properties of the molecule, which in turn affects its biological activity and hazardous properties.
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Requested Compound

Structurally Related Compounds with Available Data

Methyl 2,3-dichloro-4-methylbenzoate
(SDS Not Available)

Methyl 3,5-dichloro-4-methylbenzoate
(CAS: 203573-09-5)

Different Cl position

Methyl 2,4-dichlorobenzoate
(CAS: 35112-28-8)

Different Cl & Me positions

2,3-dichloro-4-methylbenzoic acid
(CAS: 1254073-62-5)

Parent Carboxylic Acid
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Preparation & Assessment

Engineering & PPE Controls

Experimental & Disposal

1. Conduct Literature Search
(Target Compound & Analogues)

2. Assume High Toxicity
(Treat as highly potent/toxic)

3. Develop Site-Specific
Risk Assessment

4. Use Certified Chemical Fume Hood

5. Wear Full PPE:
- Nitrile Gloves (double-glove if necessary)

- Chemical Splash Goggles
- Lab Coat

6. Designate a Specific Handling Area

7. Use Smallest Possible Quantities

8. Decontaminate Surfaces & Glassware
Post-Experiment

9. Segregate Waste
(Label as 'Acutely Toxic - Unknowns')

10. Follow Institutional Hazardous Waste Disposal Protocol

Click to download full resolution via product page

Caption: Recommended workflow for handling chemicals with unavailable safety data.
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Conclusion and Core Directive
The absence of a Safety Data Sheet for Methyl 2,3-dichloro-4-methylbenzoate necessitates

a cautious and rigorous approach to its handling. Based on the available data for its structural

isomers, this class of compounds presents hazards including acute oral toxicity and

combustibility. [1]The parent acid structures suggest a potential for skin and eye irritation. [2] It

is the professional responsibility of the researcher to:

Not handle this compound until a specific Safety Data Sheet is obtained from the

manufacturer or supplier.

In the interim, use the data on analogues presented in this guide to inform preliminary risk

assessments and to justify the implementation of stringent safety controls.

Always operate under the principle of ALARA (As Low As Reasonably Achievable) for

chemical exposure.

This guide is intended to empower researchers with a framework for making safe and informed

decisions when faced with uncharacterized materials in a professional drug development or

scientific research setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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